Cas no 1417178-00-7 (3-n-pentyloxyphenylmagnesium Bromide, 0.50 M in THF)

• Product Name: 3-n-pentyloxyphenylmagnesium Bromide, 0.50 M in THF
• CAS No: 1417178-00-7
• MF: C₁₁H₁₅BrMgO
• MW: 267.445203065872
• MDL: MFCD14635282
• CID: 5160200
• Update Time: 2026-03-04

3-n-pentyloxyphenylmagnesium Bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• 3-n-pentyloxyphenylmagnesium Bromide, 0.50 M in THF
• 3-n-pentyloxyphenylmagnesium Bromide, 0.50 M in 2-MeTHF

• MDL： MFCD14635282
• Inchi： 1S/C11H15O.BrH.Mg/c1-2-3-7-10-12-11-8-5-4-6-9-11;;/h4-5,8-9H,2-3,7,10H2,1H3;1H;/q;;+1/p-1
• InChI Key： OZIKDMVLDXJBEU-UHFFFAOYSA-M
• SMILES： O(C1C=CC=C([Mg]Br)C=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 3-n-pentyloxyphenylmagnesium Bromide, 0.50 M in THF

3-n-Pentyloxyphenylmagnesium Bromide, 0.50 M in THF: A Versatile Grignard Reagent for Modern Organic Synthesis

In the realm of organometallic chemistry, 3-n-Pentyloxyphenylmagnesium Bromide (CAS 1417178-00-7) has emerged as a valuable Grignard reagent for advanced synthetic applications. This 0.50 M solution in tetrahydrofuran (THF) offers researchers a convenient and reactive intermediate for constructing complex molecular architectures. As the pharmaceutical and materials science industries increasingly demand tailored organic compounds, this pentyloxy-substituted phenylmagnesium bromide derivative provides unique advantages in nucleophilic addition reactions.

The growing interest in 3-n-pentyloxyphenylmagnesium bromide THF solution aligns with current trends in green chemistry and sustainable synthesis. Researchers are actively exploring how this reagent can enable more efficient routes to bioactive molecules while minimizing waste generation. Its 0.50 M concentration in THF represents an optimal balance between reactivity and handling safety, making it particularly attractive for industrial-scale applications where process efficiency is paramount.

From a structural perspective, the n-pentyloxy group in 3-n-pentyloxyphenylmagnesium bromide introduces valuable steric and electronic effects that influence reaction outcomes. This modification enhances the reagent's compatibility with various electrophiles while maintaining the characteristic reactivity of Grignard reagents. The THF solvent not only stabilizes the organomagnesium species but also facilitates homogeneous reaction conditions critical for reproducible results in both academic and industrial settings.

Recent applications of CAS 1417178-00-7 have demonstrated its utility in constructing liquid crystal materials and pharmaceutical intermediates. The pentyloxy phenyl magnesium bromide moiety serves as a key building block for materials with tailored mesomorphic properties, addressing the growing demand for advanced display technologies. Furthermore, its use in medicinal chemistry has expanded as researchers seek to develop novel therapeutic agents with improved pharmacokinetic profiles.

The handling and storage of 3-n-pentyloxyphenylmagnesium bromide 0.5M in THF require standard precautions for moisture-sensitive reagents. Proper techniques under inert atmosphere ensure maximum reagent performance and longevity. As synthetic methodologies continue to evolve, this Grignard reagent solution maintains its relevance through consistent quality and predictable reactivity patterns that synthetic chemists value in complex molecule construction.

Market analysis indicates growing demand for specialized Grignard reagents like 3-n-pentyloxyphenylmagnesium bromide, particularly in regions with strong pharmaceutical and advanced materials sectors. The 0.50 M concentration offers practical advantages for both small-scale research and larger production runs, contributing to its popularity among chemical manufacturers and end-users alike. This trend reflects the broader movement toward customized synthetic tools that enable more efficient molecular design.

Quality control aspects of 3-n-pentyloxyphenylmagnesium bromide THF solution focus on maintaining strict standards for concentration accuracy and impurity profiles. Advanced analytical techniques including titration and spectroscopic methods ensure batch-to-batch consistency, which is critical for applications requiring high reproducibility. The CAS 1417178-00-7 material typically undergoes rigorous testing to meet the exacting requirements of modern synthetic chemistry applications.

Future developments surrounding pentyloxy phenyl magnesium bromide reagents may focus on expanding their utility in flow chemistry systems and other continuous processing platforms. As the chemical industry seeks more sustainable manufacturing approaches, the compatibility of 0.5M 3-n-pentyloxyphenylmagnesium bromide in THF with emerging technologies positions it as a reagent with significant potential for innovation in synthetic methodology development.

From an educational perspective, 3-n-pentyloxyphenylmagnesium bromide serves as an excellent example of how subtle structural modifications can influence reagent properties and applications. The n-pentyloxy substituent demonstrates the balance between electronic donation and steric bulk that organic chemists carefully consider when designing synthetic routes. This makes CAS 1417178-00-7 a valuable case study in advanced organic chemistry curricula.

The commercial availability of 3-n-pentyloxyphenylmagnesium bromide 0.50 M in THF through reputable chemical suppliers has significantly expanded its accessibility to researchers worldwide. This availability, combined with detailed technical documentation, enables chemists to confidently incorporate this specialized Grignard reagent into their synthetic strategies. As molecular complexity requirements grow across multiple industries, tools like this pentyloxy-substituted phenylmagnesium bromide solution will continue to play important roles in chemical innovation.